Cas no 1824344-69-5 (Tert-butyl n-(1,3-dicyanopropyl)carbamate)

• Product Name: Tert-butyl n-(1,3-dicyanopropyl)carbamate
• CAS No: 1824344-69-5
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5961326
• PubChem ID: 87497685
• Update Time: 2025-09-27

Tert-butyl n-(1,3-dicyanopropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl n-(1,3-dicyanopropyl)carbamate
• EN300-7131503
• 1824344-69-5
• SCHEMBL3238402
• Tert-butyl n-(1,3-dicyanopropyl)carbamate

• Inchi： 1S/C10H15N3O2/c1-10(2,3)15-9(14)13-8(7-12)5-4-6-11/h8H,4-5H2,1-3H3,(H,13,14)
• InChI Key： VSOCDKWZERYNJB-UHFFFAOYSA-N
• SMILES： O(C(NC(C#N)CCC#N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 85.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-butyl n-(1,3-dicyanopropyl)carbamate

Tert-butyl n-(1,3-dicyanopropyl)carbamate: A Comprehensive Overview

Tert-butyl n-(1,3-dicyanopropyl)carbamate (CAS No. 1824344-69-5) is a highly specialized organic compound with significant applications in various industrial and chemical sectors. This compound, characterized by its unique structure and properties, has garnered attention in recent years due to its versatility and potential in advanced chemical synthesis. In this article, we delve into the structural features, synthesis methods, applications, and the latest research findings related to tert-butyl n-(1,3-dicyanopropyl)carbamate.

The molecular structure of tert-butyl n-(1,3-dicyanopropyl)carbamate is notable for its combination of a tert-butyl group and a dicyano-substituted propyl chain. This configuration imparts distinctive electronic and steric properties, making it an ideal candidate for use in various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents.

One of the most significant advancements in the synthesis of tert-butyl n-(1,3-dicyanopropyl)carbamate involves the use of catalytic asymmetric techniques. These methods not only enhance the efficiency of the synthesis process but also contribute to the sustainability of chemical production by minimizing waste and reducing energy consumption. Researchers have reported that the compound's stability under diverse reaction conditions makes it a valuable precursor in organic chemistry.

In terms of applications, tert-butyl n-(1,3-dicyanopropyl)carbamate has found extensive use in polymer chemistry as a cross-linking agent. Its ability to form robust polymer networks has led to its incorporation in high-performance materials used in aerospace and automotive industries. Furthermore, recent breakthroughs have demonstrated its potential as a building block in the creation of advanced nanomaterials, such as graphene oxide derivatives.

The environmental impact of tert-butyl n-(1,3-dicyanopropyl)carbamate has also been a focal point of recent research. Studies indicate that its biodegradability under specific conditions makes it a more eco-friendly alternative to traditional chemicals used in similar applications. This aligns with global efforts to promote sustainable chemistry practices.

Looking ahead, the demand for tert-butyl n-(1,3-dicyanopropyl)carbamate is expected to grow as new applications are discovered and existing processes are optimized. Its role in cutting-edge research areas such as drug delivery systems and renewable energy technologies underscores its importance in modern chemistry.